Cas no 100981-08-6 (1,3-Dioxane-4,6-dione, 5-[bis(ethylthio)methylene]-2,2-dimethyl-)

• Product Name: 1,3-Dioxane-4,6-dione, 5-[bis(ethylthio)methylene]-2,2-dimethyl-
• CAS No: 100981-08-6
• MF: C₁₁H₁₆O₄S₂
• MW: 276.372341156006
• CID: 1127484
• PubChem ID: 13679812
• Update Time: 2025-04-20

1,3-Dioxane-4,6-dione, 5-[bis(ethylthio)methylene]-2,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxane-4,6-dione, 5-[bis(ethylthio)methylene]-2,2-dimethyl-
• 5-[bis(ethylsulfanyl)methylidene]-2,2-dimethyl-1,3-dioxane-4,6-dione
• 5-[bis(ethylsulfanyl)-methylene]-2,2-dimethyl-[1,3]dioxane-4,6-dione
• 100981-08-6
• 5-[bis(ethylsulfanyl)methylene]-2,2-dimethyl-1,3-dioxane-4,6-dione
• 5-(bis-ethylsulfanyl-methylene)-2,2-dimethyl-[1,3]dioxane-4,6-dione
• 5-[bis(Ethylthio)methylene]-2,2-dimethyl-1,3-dioxane-4,6-dione
• SCHEMBL1670284
• DTXSID70546541
• JFKRTAJMYXKCSG-UHFFFAOYSA-N

• Inchi： 1S/C11H16O4S2/c1-5-16-10(17-6-2)7-8(12)14-11(3,4)15-9(7)13/h5-6H2,1-4H3
• InChI Key： JFKRTAJMYXKCSG-UHFFFAOYSA-N
• SMILES： S(CC)/C(=C1\C(=O)OC(C)(C)OC\1=O)/SCC

Computed Properties

• Exact Mass: 276.049001g/mol
• Monoisotopic Mass: 276.049001g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 276.4g/mol
• XLogP3: 2.9
• Topological Polar Surface Area: 103Ų